10-methoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 6-methoxy-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C12H14N2O2S/c1-12-6-8(13-11(17)14-12)7-4-3-5-9(15-2)10(7)16-12/h3-5,8H,6H2,1-2H3,(H2,13,14,17)
• InChI Key: JFYJLGLBMZWXPH-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C(=CC=C3)OC)NC(=S)N2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

10-methoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C12H14N2O2S and its molecular weight is 250.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research in the field of chemistry has explored the synthesis and intramolecular transformations of compounds with structures closely related to 10-methoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione. For example, Sedova et al. (2014) described the synthesis and intramolecular conversion of substituted 2-methyl-11-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-ones in different solvents, highlighting the chemical reactivity and potential for creating diverse derivatives through the Biginelli reaction (Sedova et al., 2014).

Crystal Structure and Analysis

The crystal structure and Hirshfeld surface analysis of derivatives provide insights into the molecular arrangements and potential interactions within the crystal lattice. For instance, Gumus et al. (2019) studied the crystal structure and Hirshfeld surface analysis of two 5,11-methanobenzo[g][1,2,4]triazolo[1,5-c][1,3,5]oxadiazocine derivatives, contributing to understanding the solid-state properties and intermolecular interactions of such compounds (Gumus et al., 2019).

Potential Biological Activities

While the specific compound has not been directly associated with biological activities in the literature reviewed, research on structurally related compounds can provide a basis for hypothesizing potential applications. For example, Lee et al. (2010) designed, synthesized, and evaluated 2,5-diaryl-1,3,4-oxadiazoline analogs of combretastatin A-4 for biological activities, demonstrating the potential of oxadiazoline derivatives in developing compounds with significant biological effects, including antiproliferative activities against cancer cell lines (Lee et al., 2010).